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Compound of Interest

Compound Name: C.l. Mordant yellow 12

Cat. No.: B3276742

An In-depth Technical Guide to C.I. Mordant
Yellow 12

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Mordant Yellow 12, also identified by the Colour Index number 14045 and CAS number
6470-98-0, is a monoazo mordant dye. Mordant dyes are a class of colorants that require a
mordant, typically a metal salt, to bind to the substrate, forming an insoluble coordination
complex. This process enhances the fastness of the dye to washing, light, and perspiration. C.l.
Mordant Yellow 12 is primarily used in the textile industry for dyeing protein fibers such as
wool and silk, as well as some synthetic fibers like nylon. Its chemical structure and properties
make it a subject of interest for researchers in materials science and dyeing technology.

Chemical Structure and Properties

C.l. Mordant Yellow 12 is the sodium salt of 5-[(4-aminophenyl)azo]-2-hydroxybenzoic acid.
The molecule consists of a salicylic acid group coupled to a 4-aminophenylazo group. This
structure, containing hydroxyl, carboxyl, and azo functional groups, allows it to form stable
chelate complexes with metal ions, a key characteristic of mordant dyes.

Physicochemical Properties
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A summary of the key physicochemical properties of C.l. Mordant Yellow 12 is presented in
the table below.

Property Value Reference
sodium 5-[(4-

IUPAC Name aminophenyl)azo]-2-
hydroxybenzoate

C.l. 14045, Mordant Yellow 2,
Synonyms Acid Mordant Yellow MY,
Chrome Yellow 2GN

CAS Number 6470-98-0
Molecular Formula Ci13H10N3NaOs
Molecular Weight 279.23 g/mol

Light yellow to gold-brown or
Appearance [1]
brown powder

Melting Point 279-283 °C

Soluble in water (forms a red-

light yellow solution), slightl
Solubility gty ] ). slightly [1]

soluble in ethanol and

acetone.

In concentrated sulfuric acid, it
forms a dark yellow solution
o ) which turns orange upon
Behavior in Acids o . [1]
dilution. In concentrated nitric
acid, it forms an orange

solution.

Spectroscopic Data

Detailed spectroscopic data for C.l. Mordant Yellow 12 is not readily available in the public
domain. For research purposes, it is recommended to perform analytical characterization (UV-
Vis, FT-IR, NMR) on a purified sample.
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Experimental Protocols
Synthesis of C.I. Mordant Yellow 12

The synthesis of C.l. Mordant Yellow 12 involves a two-step process: diazotization of an
aromatic amine followed by an azo coupling reaction with a coupling component, and
subsequent hydrolysis.[1]

Materials:

4-Nitroaniline (4-Nitrobenzenamine)

e Sodium nitrite (NaNO2)

 Hydrochloric acid (HCI)

» Salicylic acid (2-Hydroxybenzoic acid)

e Sodium hydroxide (NaOH)

e Sodium hydrosulfite (Na2S204) or other suitable reducing agent

e ICce

Procedure:

e Diazotization of 4-Nitroaniline:

o Dissolve 4-nitroaniline in a solution of hydrochloric acid and water.

o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a cold aqueous solution of sodium nitrite while maintaining the temperature
below 5 °C. Stir the mixture for 30 minutes to ensure complete formation of the diazonium
salt.

e Azo Coupling:
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o In a separate vessel, dissolve salicylic acid in an aqueous solution of sodium hydroxide to
form sodium salicylate.

o Cool the sodium salicylate solution to 0-5 °C.

o Slowly add the cold diazonium salt solution to the cold sodium salicylate solution with
vigorous stirring. Maintain the temperature below 5 °C and keep the solution alkaline (pH
8-9) by adding sodium hydroxide solution as needed.

o Stir the reaction mixture for several hours until the coupling reaction is complete, indicated
by the formation of a colored precipitate.

e Reduction of the Nitro Group:

o The resulting intermediate, sodium 2-hydroxy-5-[(4-nitrophenyl)azo]benzoate, is then
reduced to form the final product.

o Heat the suspension of the intermediate and add a reducing agent such as sodium
hydrosulfite in portions until the color of the solution changes, indicating the reduction of
the nitro group to an amino group.

e Isolation and Purification:
o Cool the reaction mixture and acidify it to precipitate the dye.

o Filter the precipitate, wash it with cold water to remove impurities, and then with a small
amount of ethanol.

o Dry the purified C.l. Mordant Yellow 12 in a vacuum oven.

Application as a Mordant Dye on Wool

The application of C.I. Mordant Yellow 12 to wool typically follows a pre-mordanting, meta-
mordanting (simultaneous), or post-mordanting method. The choice of mordant (e.g.,
potassium dichromate, alum, ferrous sulfate) will influence the final color.

Materials:
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Wool yarn or fabric

C.l. Mordant Yellow 12

Potassium dichromate (K2Cr207) (mordant)
Acetic acid

Scouring agent (e.g., neutral soap)

Procedure (Pre-mordanting):

e Scouring: Wash the wool material with a neutral soap solution at 40-50 °C to remove any

impurities. Rinse thoroughly with water.

e Mordanting:

Prepare a mordant bath containing potassium dichromate (e.g., 3% on weight of fiber) and
a small amount of acetic acid.

Immerse the scoured, wet wool in the mordant bath.
Gradually heat the bath to boiling and maintain it at a gentle boil for 1 hour.

Allow the bath to cool, then remove the wool, rinse it thoroughly with water, and squeeze
out the excess water.

e Dyeing:

Prepare a dyebath containing the dissolved C.l. Mordant Yellow 12 (e.g., 1-2% on weight
of fiber) and acetic acid to achieve a pH of 4.5-5.5.

Immerse the mordanted, wet wool in the dyebath.

Gradually heat the dyebath to boiling and maintain it at a gentle boil for 1-1.5 hours,
stirring occasionally to ensure even dyeing.

Allow the dyebath to cool.
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» Rinsing and Finishing:

(¢]

Remove the dyed wool from the bath and rinse it with water until the water runs clear.

[¢]

A final wash with a neutral soap solution can be performed to improve fastness.

o Rinse again and dry the wool in the shade.

Visualizations
Logical Relationship of Mordant Dyeing

The following diagram illustrates the fundamental principle of mordant dyeing, where the
mordant acts as a bridge between the dye molecule and the fiber.

——Chelation | C.|. Mordant Yellow 12

Formation of

Mordant insoluble complex Dyed Fiber
Mordanting | (Metal lon) P> (Coordination Complex)
Fiber T

(e.g., Wool)

Click to download full resolution via product page

Caption: Principle of mordant dyeing.

Experimental Workflow for Synthesis

The diagram below outlines the key stages in the synthesis of C.l. Mordant Yellow 12.
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Step 1: Diazotization

4-Nitroaniline in HCI

Add NaNO:z at 0-5°C

Step 2: Azo Coupling

Diazonium Salt Solution Salicylic Acid in NaOH

Y

Mix with Diazonium Salt
at 0-5°C and pH 8-9

,

Azo Dye Intermediate

|
Step 3: Reduction

Suspend Intermediate

Add Reducing Agent & Heat

C.l. Mordant Yellow 12

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Mordant Yellow 12.
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Safety and Toxicology

The toxicological properties of C.l. Mordant Yellow 12 have not been fully investigated. As with
all chemicals, appropriate safety precautions should be taken. It may cause eye, skin, and
respiratory tract irritation. It is recommended to handle the dye in a well-ventilated area and to
wear personal protective equipment, including gloves, safety glasses, and a lab coat. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

C.l. Mordant Yellow 12 is a valuable colorant in the textile industry, particularly for protein
fibers. Its ability to form stable complexes with metal mordants results in dyeings with good
fastness properties. This technical guide provides an overview of its chemical structure,
properties, and experimental protocols for its synthesis and application. Further research into
its spectroscopic characterization and toxicological profile would be beneficial for a more
comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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